molecular formula C12H13ClO2 B8446632 Methyl 2-cyclopropyl-2-(4-chlorophenyl)acetate

Methyl 2-cyclopropyl-2-(4-chlorophenyl)acetate

Cat. No.: B8446632
M. Wt: 224.68 g/mol
InChI Key: GISDFCOCIAMABN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-cyclopropyl-2-(4-chlorophenyl)acetate is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13ClO2

Molecular Weight

224.68 g/mol

IUPAC Name

methyl 2-(4-chlorophenyl)-2-cyclopropylacetate

InChI

InChI=1S/C12H13ClO2/c1-15-12(14)11(8-2-3-8)9-4-6-10(13)7-5-9/h4-8,11H,2-3H2,1H3

InChI Key

GISDFCOCIAMABN-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C1CC1)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of 10.0 grams (0.036 mole) of 2-[(4chlorophenyl)cyclopropylmethylene]-1,3-dithiane, 24.0 grams (0.086 mole) of mercury (II) chloride, and 5 mL of water in 50 mL of methanol was stirred at ambient temperature for 18 hours. The reaction mixture was heated at reflux for one hour, cooled, and then was diluted with diethyl ether. The mixture was filtered through diatomaceous earth and then was dried with magnesium sulfate. The mixture was filtered through silica gel, and the filtrate was concentrated under reduced pressure, yielding 5.9 grams of methyl 2-cyclopropyl-2-(4-chlorophenyl)acetate as an oil. The nmr spectrum was consistent with the proposed structure. The reaction was run again to produce an additional 7.1 grams of the acetate.
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